BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Dysprosium-165
In Nuclear Medicine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Dysprosium-165
CAS No.: 13967-64-1
Cat. No.: B1208800
Get Quote
. J

Introduction: Dysprosium-165 (16°Dy) is a reactor-produced radionuclide that has carved a
significant niche in therapeutic nuclear medicine, primarily due to its favorable physical
characteristics. With a short half-life and energetic beta emissions, it is an ideal candidate for
localized therapies where rapid dose delivery and minimal exposure to non-target tissues are
critical. Its principal application is in the field of radiation synovectomy (radiosynovectomy), a
procedure for treating inflammatory joint diseases such as rheumatoid arthritis.[1][2][3] This
guide provides a comprehensive technical overview of 16Dy, from its production and
formulation into radiopharmaceuticals to its clinical applications, dosimetry, and quality control
procedures, aimed at researchers, scientists, and professionals in drug development.

Core Physical and Nuclear Properties

Dysprosium-165 is produced by the neutron irradiation of natural dysprosium.[4] Its properties
make it highly suitable for radiosynovectomy: a short half-life that minimizes long-term radiation
exposure and beta emissions with sufficient energy to penetrate and destroy the inflamed
synovial tissue, coupled with low gamma emissions that reduce exposure to medical personnel
and non-target organs.[1]
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Property Value

Half-life 2.334 hours[5][6][7]

Decay Mode Beta (™) emission[5][6]

Daughter Nuclide Holmium-165 (*¢>Ho) (Stable)[5][7]
Maximum Beta Energy (EBmax) 1.3 MeV][8]

Mean Electron Energy 0.44728 MeV[5]

Primary Gamma Ray Energy 94.7 keVI[8]

Production Method 164Dy(n,y)t®>Dy reaction[9]

Production of Dysprosium-165

The production of 165Dy is achieved through neutron capture by the stable isotope 164Dy, which
has a natural abundance of 28.3%.[10][11] This process is typically carried out in a nuclear
reactor.

Production Workflow:

e Target Material: High-purity natural Dysprosium(lll) nitrate (Dy(NO3s)3) or Dysprosium(lll)
oxide (Dy20s3) is used as the target material.[3][9]

e Neutron Irradiation: The target is irradiated in a nuclear reactor with a thermal neutron flux.
For example, irradiating natural Dy(NOs)s at a flux of 3-4 x 103 neutrons/cm?-s for about 6
hours can produce significant quantities of 16>Dy.[8]

» Post-Irradiation Processing: The irradiated target, now containing 165Dy, is dissolved in a
suitable solvent, such as 0.1 N HCI, to prepare it for radiolabeling.[8]
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Dysprosium-165 Production Workflow
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Fig. 1: Production workflow for Dysprosium-165.

Radiopharmaceutical Formulation

For effective radiosynovectomy, 1¢>Dy must be incorporated into particles large enough to be
retained within the synovial cavity of the joint, thereby preventing leakage to non-target organs.
[9] The most common formulations are Dysprosium-165 ferric hydroxide macroaggregates
(*55Dy-FHMA) and Dysprosium-165 hydroxide macroaggregates (1¢>°Dy-HMA).[12][13]

Key Formulation Characteristics:
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o Particle Size: The majority of particles are in the 3-5 micron range, which is optimal for
retention within the joint space.[4][12]

» Carrier: The radionuclide is co-precipitated with ferric hydroxide or prepared as dysprosium
hydroxide particles suspended in sterile saline.[9][12]

e Advantages of 1%°Dy-HMA: This formulation avoids the use of ferric hydroxide and allows for
a higher concentration of dysprosium.[12]

Experimental Protocol: Preparation of *°>Dy Hydroxide
Macroaggregates (*°°>Dy-HMA)

This protocol is a generalized representation based on described methods.

e Preparation of 155Dy Solution:
o Anirradiated Dy(NOs)s target is dissolved in 0.1 N hydrochloric acid to form 165DyCls.[8]
o The solution's activity is measured using a calibrated dose calibrator.

e Macroaggregate Formation:
o The acidic 155Dy solution is added to a sterile, pyrogen-free reaction vial.

o A sterile solution of sodium hydroxide (e.g., 0.2 N NaOH) is added dropwise while stirring
to precipitate 1>Dy(OH)s. The pH is carefully adjusted to be alkaline (e.g., pH > 9).

o The mixture is agitated to promote the formation of macroaggregates of the desired size.
e Washing and Resuspension:
o The suspension is centrifuged to pellet the macroaggregates.

o The supernatant is discarded, and the particles are washed multiple times with sterile
saline to remove any unbound 1>Dy.

o After the final wash, the 155Dy-HMA particles are resuspended in a known volume of sterile
saline for injection.
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o Sterilization:

o The final suspension is sterilized, often by autoclaving at 121°C for 30 minutes, to ensure
it is safe for clinical use.[14]

165Dy-HMA Formulation Workflow
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Fig. 2: Formulation of 16°Dy-Hydroxide Macroaggregates.

Mechanism of Action in Radiation Synovectomy
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Radiation synovectomy is a non-surgical procedure that aims to destroy the inflamed synovial
membrane (synovium) that is responsible for the pain and joint destruction in chronic
inflammatory arthritis.

« Intra-articular Injection: The 1%5Dy-HMA suspension is injected directly into the affected joint
cavity (e.g., the knee).[1]

o Particle Retention: The macroaggregates are phagocytosed by synovial macrophages and
retained within the joint space.

» Beta Irradiation: 1%>Dy decays, emitting high-energy beta particles.

o Tissue Ablation: These beta particles have a maximum tissue penetration of approximately
5.7 mm, which is sufficient to irradiate and destroy the inflamed synovial lining while sparing
the underlying cartilage and bone.[1]

o Therapeutic Effect: The ablation of the synovium leads to a reduction in inflammation, pain,
and joint effusion.
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Mechanism of Action in Radiosynovectomy
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Fig. 3: Therapeutic pathway of 16°Dy in the joint.

Clinical Efficacy and Dosimetry

Clinical studies have demonstrated that 1*>*Dy-FHMA is an effective agent for radiation
synovectomy, particularly for patients with rheumatoid arthritis and persistent synovitis of the

knee.[15]
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Clinical Study Data (*¢>Dy-FHMA in Knee

Synovitis)

Patient Cohort 111 patients (follow-up on 59 knees)[15]
Typical Administered Activity 270 mCi[15]

Overall Efficacy (2-year follow-up) 39/59 Good, 9/59 Fair, 11/59 Poor[15]
Efficacy in Stage | Radiographic Changes 19/25 Good result[15]

Efficacy in Stage Il Radiographic Changes 20/34 Good result[15]

A significant advantage of 165Dy is its favorable dosimetry profile, characterized by low systemic
spread and reduced radiation dose to non-target organs compared to longer-lived
radionuclides like Yttrium-90 (°°Y).[9][15]

Dosimetry and Biodistribution Data

Mean Whole-Body Dose (Human) 0.3 rad[9][15]

Mean Liver Dose at 24h (Human) 3.2 rad[9][15]

Leakage to Liver at 24h (Rabbit) ~0.003% of injected dose (155Dy-HMA)[4]

Leakage to Liver at 24h (Rabbit) ~0.3% of injected dose (:¢>Dy-FHMA)[9]

Leakage to Kidneys at 24h (Rabbit) ~0.1% of injected dose (1>Dy-FHMA)[9]
Quality Control

Rigorous quality control (QC) is mandatory to ensure the safety, purity, and efficacy of the final
radiopharmaceutical product.[16][17][18]

Key Quality Control Tests:

» Radionuclidic Purity: Assessed using a gamma-ray spectrometer to confirm that 1>Dy is the
primary radionuclide present and to quantify any impurities.[8][9]
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Radiochemical Purity (RCP): Determines the percentage of radioactivity in the desired
chemical form (i.e., bound to the macroaggregates). This is crucial to minimize the leakage
of free 165Dy.[17]

Particle Size Analysis: Microscopy or filtration methods are used to confirm that the particle
size distribution is within the target range (e.g., 3-5 um).[12]

Sterility and Pyrogenicity: The final product must be tested for microbial contamination
(sterility) and pyrogens (fever-inducing substances) using standard pharmacopeial methods,
such as the Limulus Amebocyte Lysate (LAL) test for pyrogens.[19]

Experimental Protocol: Radiochemical Purity by ITLC

System Setup: Instant thin-layer chromatography (ITLC) strips (e.qg., silica gel) are used as
the stationary phase. A suitable solvent system (mobile phase) is chosen, such as a
methanol:water:acetic acid mixture.[8]

Spotting: A small spot of the 165Dy-HMA suspension is carefully applied to the origin of the
ITLC strip.

Development: The strip is placed in a chromatography tank containing the solvent. The
solvent migrates up the strip via capillary action.

Separation: The large *>Dy-HMA particles remain at the origin (Rf = 0), while any smaller,
soluble impurities (like free 16>Dy3+) migrate with the solvent front (Rf > 0).

Analysis: The strip is dried and cut in half (origin and front). The radioactivity of each section
is measured in a gamma counter.

Calculation: RCP is calculated as: RCP (%) = [Counts at Origin / (Counts at Origin + Counts
at Front)] x 100
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Radiopharmaceutical Quality Control Workflow
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Fig. 4: Essential quality control checks for 16°Dy radiopharmaceuticals.

Conclusion

Dysprosium-165 represents a highly effective and safe therapeutic radionuclide for localized
treatments, most notably radiation synovectomy. Its short half-life and suitable beta energy
provide a distinct clinical advantage over longer-lived isotopes, reducing the radiation burden
on patients and minimizing hospitalization time.[4][20] The successful application of 165Dy relies
on robust production methods, precise formulation of macroaggregates to ensure joint
retention, and stringent quality control. For researchers and drug developers, 165Dy serves as
an excellent model for the development of other particle-based radiotherapeutics, where
localization and rapid decay are paramount for efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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